N-(3-(6-ethoxypyridazin-3-yl)phenyl)-3-nitrobenzenesulfonamide
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Description
N-(3-(6-ethoxypyridazin-3-yl)phenyl)-3-nitrobenzenesulfonamide, also known as EPB, is a sulfonamide compound that has been widely used in scientific research for its potential therapeutic properties. This compound has been synthesized using various methods, and its mechanism of action has been extensively studied.
Scientific Research Applications
Chemical Synthesis
N-(3-(6-ethoxypyridazin-3-yl)phenyl)-3-nitrobenzenesulfonamide is involved in chemical synthesis processes. For instance, in the preparation of secondary amines from primary amines, compounds like 2-nitrobenzenesulfonamides are used as intermediates in organic synthesis (Kurosawa, Kan, & Fukuyama, 2003).
Antimicrobial and Cytotoxicity Studies
This compound has been studied for its potential antimicrobial properties. Research involving derivatives of 4-nitrobenzenesulfonamides, a similar class, showed inhibitory action against bacterial biofilms of Escherichia coli and Bacillus subtilis, indicating potential applications in antimicrobial therapies (Abbasi et al., 2020).
Electroanalytical Chemistry
In the field of electroanalytical chemistry, compounds like 2-nitrobenzenesulfonamides are used to study the cathodic cleavage of nitrobenzenesulfonyl groups from aliphatic amines, providing insights into reaction mechanisms and potential applications in electrochemical processes (Zanoni & Stradiotto, 1991).
Pharmacological Research
This compound might be relevant in pharmacological research, particularly in the synthesis and characterization of compounds for potential therapeutic applications. Studies have been conducted on similar sulfonamide derivatives for their diuretic, antihypertensive, and anti-diabetic potential (Rahman et al., 2014).
Solid-State Supramolecular Chemistry
In the realm of solid-state supramolecular chemistry, compounds with nitrobenzenesulfonamide structures are utilized for their ability to form hydrogen bonds and other noncovalent interactions. This has implications for the design and synthesis of new materials with specific properties (Bera et al., 2021).
Drug Development
Though excluding specific drug use and dosage information, it's worth noting that compounds like phenyl benzenesulfonamides, which are structurally similar, have been explored for their potential as novel and selective antagonists in drug development, particularly in the context of neurotransmitter receptors (Bromidge et al., 2001).
properties
IUPAC Name |
N-[3-(6-ethoxypyridazin-3-yl)phenyl]-3-nitrobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N4O5S/c1-2-27-18-10-9-17(19-20-18)13-5-3-6-14(11-13)21-28(25,26)16-8-4-7-15(12-16)22(23)24/h3-12,21H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWUKYRVZJLFUQM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NN=C(C=C1)C2=CC(=CC=C2)NS(=O)(=O)C3=CC=CC(=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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